Cas no 116621-19-3 (Benzoic acid, 2-chloro-6-methyl-4-nitro-, methyl ester)

• Product Name: Benzoic acid, 2-chloro-6-methyl-4-nitro-, methyl ester
• CAS No: 116621-19-3
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• CID: 1206171
• PubChem ID: 14182083
• Update Time: 2025-04-20

Benzoic acid, 2-chloro-6-methyl-4-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-6-methyl-4-nitro-, methyl ester
• methyl 2-chloro-6-methyl-4-nitrobenzoate
• JROGQAPWAHKCSF-UHFFFAOYSA-N
• DTXSID40557104
• SCHEMBL15822385
• DB-116715
• 116621-19-3

• Inchi： 1S/C9H8ClNO4/c1-5-3-6(11(13)14)4-7(10)8(5)9(12)15-2/h3-4H,1-2H3
• InChI Key： JROGQAPWAHKCSF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=C1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.01424
• Monoisotopic Mass: 229.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives